Cas no 23050-91-1 (4-(Dimethylamino)-2-hydroxybenzoic acid)

4-(Dimethylamino)-2-hydroxybenzoic acid is a substituted benzoic acid derivative featuring both hydroxyl and dimethylamino functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural properties, which enable its use as a building block for more complex molecules. The presence of electron-donating dimethylamino and hydroxyl groups enhances its reactivity in electrophilic aromatic substitution and chelation reactions. It may also serve as a precursor for dyes, coordination ligands, or bioactive compounds. The compound's solubility in polar organic solvents and moderate stability under standard conditions make it a practical choice for laboratory applications.

4-(Dimethylamino)-2-hydroxybenzoic acid structure

23050-91-1 structure

Product Name:4-(Dimethylamino)-2-hydroxybenzoic acid

CAS No:23050-91-1

MF:C₉H₁₁NO₃

MW:181.188542604446

MDL:MFCD00020262

CID:258044

PubChem ID:89978

Update Time:2025-06-07

4-(Dimethylamino)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Dimethylamino)-2-hydroxybenzoic acid
- Benzoic acid,4-(dimethylamino)-2-hydroxy-
- 4-(Dimethylamino)salicylic acid
- 4-Dimethylamino salicylic acid
- 23050-91-1
- 4-DIMETHYLAMINOSALICYLIC ACID
- S3JHD5WP53
- SCHEMBL729586
- MFCD00020262
- CS-0151328
- NS00027335
- 4-(Dimethylamino)-2-hydroxybenzoic acid #
- DTXSID30177618
- D94615
- Salicylic acid, 4-(dimethylamino)-
- p-N,N-dimethylaminosalicylic acid
- 9X-0801
- A878346
- Oprea1_446441
- EINECS 245-398-9
- FT-0692341
- 2-hydroxy-4-(N,N-dimethylamino)benzoic acid
- 4-DIMETHYLAMINOSALICYLICACID
- AKOS006273186
- Benzoic acid, 4-(dimethylamino)-2-hydroxy-
- 4-(dimethylamino)-2-hydroxybenzenecarboxylic acid
- 4-(Dimethylamino)-2-hydroxybenzoicacid
- MDL： MFCD00020262
- Inchi： 1S/C9H11NO3/c1-10(2)6-3-4-7(9(12)13)8(11)5-6/h3-5,11H,1-2H3,(H,12,13)
- InChI Key： SJIDPEUJSIWFAE-UHFFFAOYSA-N
- SMILES： OC1=C(C(=O)O)C=CC(=C1)N(C)C

Computed Properties

Exact Mass: 181.07393
Monoisotopic Mass: 181.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 60.8Å²

Experimental Properties

Density: 1.309
Boiling Point: 368.4°C at 760 mmHg
Flash Point: 176.6°C
Refractive Index: 1.632
PSA: 60.77

4-(Dimethylamino)-2-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU477-50mg	4-(Dimethylamino)-2-hydroxybenzoic acid	23050-91-1	95+%	50mg	168.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU477-200mg	4-(Dimethylamino)-2-hydroxybenzoic acid	23050-91-1	95+%	200mg	403.0CNY	2021-07-14
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X41435-250mg	4-(Dimethylamino)-2-hydroxybenzoic acid	23050-91-1	95%	250mg	¥523.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X41435-100mg	4-(Dimethylamino)-2-hydroxybenzoic acid	23050-91-1	95%	100mg	¥297.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X41435-1g	4-(Dimethylamino)-2-hydroxybenzoic acid	23050-91-1	95%	1g	¥1183.0	2023-09-05
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